Cas no 1705236-73-2 (N-{4-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-carbonylphenyl}acetamide)

• Product Name: N-{4-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-carbonylphenyl}acetamide
• CAS No: 1705236-73-2
• MF: C₂₅H₃₀FN₃O₃
• MW: 439.522409915924
• CID: 6039797
• PubChem ID: 90616840
• Update Time: 2025-06-11

N-{4-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-carbonylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-carbonylphenyl}acetamide
• AKOS025090259
• N-(4-(4-(2-fluorophenoxy)-[1,4'-bipiperidine]-1'-carbonyl)phenyl)acetamide
• 1705236-73-2
• N-[4-[4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidine-1-carbonyl]phenyl]acetamide
• F6442-7021
• N-{4-[4-(2-fluorophenoxy)-[1,4'-bipiperidine]-1'-carbonyl]phenyl}acetamide

• Inchi： 1S/C25H30FN3O3/c1-18(30)27-20-8-6-19(7-9-20)25(31)29-14-10-21(11-15-29)28-16-12-22(13-17-28)32-24-5-3-2-4-23(24)26/h2-9,21-22H,10-17H2,1H3,(H,27,30)
• InChI Key： QIKLWQGFPIWHDO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1CCN(CC1)C1CCN(C(C2C=CC(=CC=2)NC(C)=O)=O)CC1

Computed Properties

• Exact Mass: 439.22711999g/mol
• Monoisotopic Mass: 439.22711999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.9Ų

Additional information on N-{4-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-carbonylphenyl}acetamide

Professional Introduction to N-{4-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-carbonylphenyl}acetamide (CAS No. 1705236-73-2)

N-{4-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-carbonylphenyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 1705236-73-2, belongs to a class of molecules that exhibit promising biological activities. The presence of multiple functional groups, including fluorophenyl and bipiperidine moieties, makes it a subject of intense research interest for its potential in drug development.

The molecular structure of N-{4-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-carbonylphenyl}acetamide is characterized by its intricate arrangement of atoms, which contributes to its distinctive chemical properties. The fluorophenoxy group is particularly noteworthy, as fluorine atoms are known to enhance the metabolic stability and binding affinity of pharmaceutical compounds. This feature makes the compound an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of bipiperidine-based compounds due to their reported efficacy in various pharmacological applications. The bipiperidine moiety in N-{4-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-carbonylphenyl}acetamide is believed to contribute to its ability to interact with biological targets in a highly specific manner. This specificity is crucial for the development of drugs that can target particular disease pathways without affecting other biological processes.

The acetamide functional group in the compound's name also plays a significant role in its chemical behavior. Acetamides are known for their ability to enhance the solubility and bioavailability of pharmaceutical compounds, which is an essential consideration in drug design. The combination of these functional groups in N-{4-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-carbonylphenyl}acetamide suggests that it may possess favorable pharmacokinetic properties, making it a promising candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular modeling studies on N-{4-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-carbonylphenyl}acetamide have revealed potential interactions with various biological targets, including enzymes and receptors involved in disease pathways. These findings have opened up new avenues for research and development in the field of medicinal chemistry.

The synthesis of N-{4-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-carbonylphenyl}acetamide presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it possible to produce this compound with high yield and purity. These advancements have facilitated further exploration of its biological activities and potential therapeutic applications.

In conclusion, N-{4-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-carbonylphenyl}acetamide (CAS No. 1705236-73-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.